Cas no 874821-51-9 (Benzenemethanol, 5-nitro-2-(trifluoromethoxy)-)

• Product Name: Benzenemethanol, 5-nitro-2-(trifluoromethoxy)-
• CAS No: 874821-51-9
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• MDL: MFCD28801917
• CID: 1898626
• PubChem ID: 57885767
• Update Time: 2025-06-12

Benzenemethanol, 5-nitro-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 5-nitro-2-(trifluoromethoxy)-
• 874821-51-9
• [5-NITRO-2-(TRIFLUOROMETHOXY)PHENYL]METHANOL
• DTXSID501259988
• 5-Nitro-2-(trifluoromethoxy)benzenemethanol
• 5-Nitro-2-(trifluoromethoxy)benzyl alcohol
• SCHEMBL4477360
• (5-Nitro-2-trifluoromethoxy-phenyl)-methanol

• MDL： MFCD28801917
• Inchi： 1S/C8H6F3NO4/c9-8(10,11)16-7-2-1-6(12(14)15)3-5(7)4-13/h1-3,13H,4H2
• InChI Key： FQIKSGAPTKHNIT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1CO)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 237.02489216Da
• Monoisotopic Mass: 237.02489216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų

Additional information on Benzenemethanol, 5-nitro-2-(trifluoromethoxy)-

Comprehensive Overview of Benzenemethanol, 5-nitro-2-(trifluoromethoxy)- (CAS No. 874821-51-9)

Benzenemethanol, 5-nitro-2-(trifluoromethoxy)-, with the CAS registry number 874821-51-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a nitro group and a trifluoromethoxy moiety, exhibits properties that make it valuable for various industrial and research applications. Its systematic name reflects its chemical composition, which includes a benzene ring substituted with a hydroxylmethyl group, a nitro group at the fifth position, and a trifluoromethoxy group at the second position.

The growing interest in Benzenemethanol, 5-nitro-2-(trifluoromethoxy)- can be attributed to its potential role in the development of novel therapeutic agents and advanced materials. Researchers are particularly intrigued by its electron-withdrawing properties, which are imparted by the nitro and trifluoromethoxy groups. These functional groups enhance the compound's reactivity and stability, making it a promising candidate for use in drug discovery and catalysis. Additionally, its structural motifs are commonly found in compounds with bioactive properties, further driving its exploration in medicinal chemistry.

In the context of sustainability and green chemistry, Benzenemethanol, 5-nitro-2-(trifluoromethoxy)- has been studied for its potential to contribute to environmentally friendly synthetic routes. The incorporation of fluorine atoms, as seen in the trifluoromethoxy group, is a strategy often employed to improve the metabolic stability and bioavailability of pharmaceutical compounds. This aligns with the current industry focus on developing sustainable chemicals that minimize environmental impact while maintaining high efficacy.

Another area of interest is the compound's application in advanced materials. The presence of both nitro and trifluoromethoxy groups can influence the electronic properties of polymers and other materials, making them suitable for use in electronic devices and coatings. This has led to increased research into its potential as a building block for high-performance materials, particularly in sectors such as aerospace and automotive industries, where durability and resistance to harsh conditions are critical.

From a synthetic chemistry perspective, Benzenemethanol, 5-nitro-2-(trifluoromethoxy)- serves as an intermediate in the preparation of more complex molecules. Its versatility allows for modifications that can lead to the creation of derivatives with tailored properties. This adaptability is particularly valuable in custom synthesis, where specific functional groups are required to achieve desired outcomes. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic processes.

The demand for Benzenemethanol, 5-nitro-2-(trifluoromethoxy)- is also driven by its potential applications in agricultural chemistry. Compounds with similar structures have been used as intermediates in the synthesis of pesticides and herbicides. The nitro and trifluoromethoxy groups can impart unique biological activity, making them suitable for developing new agrochemicals that address emerging challenges in crop protection. This aligns with the global push toward sustainable agriculture and the need for innovative solutions to enhance food security.

In summary, Benzenemethanol, 5-nitro-2-(trifluoromethoxy)- (CAS No. 874821-51-9) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in pharmaceutical research, material science, and agrochemical development. As research continues to uncover new possibilities for this compound, its role in advancing technology and addressing global challenges is expected to grow, solidifying its importance in the chemical industry.